7-Benzyl-8-oxo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine-1-carboxylic acid

• IUPAC Name: 7-benzyl-8-oxo-5,6-dihydroimidazo[1,5-a]pyrazine-1-carboxylic acid
• InChI: InChI=1S/C14H13N3O3/c18-13-12-11(14(19)20)15-9-17(12)7-6-16(13)8-10-4-2-1-3-5-10/h1-5,9H,6-8H2,(H,19,20)
• InChI Key: QVZHFVQWXSHTTI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)C2=C(N=CN21)C(=O)O)CC3=CC=CC=C3
• Molecular Formula: C14H13N3O3
• Molecular Weight: 271.27 g/mol

Description

7-Benzyl-8-oxo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine-1-carboxylic acid (7-BOTIPC) is an organic compound belonging to the class of imidazopyrazines, which are heterocyclic compounds containing an imidazole and pyrazine ring. 7-BOTIPC is an important compound in the field of synthetic organic chemistry, as it has been used in a variety of synthetic reactions and has been studied extensively for its potential biomedical and pharmaceutical applications.

Scientific Research Applications

7-Benzyl-8-oxo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine-1-carboxylic acid has been studied extensively for its potential biomedical and pharmaceutical applications. For example, it has been used as a ligand for the synthesis of novel compounds with potential anti-inflammatory activity. In addition, it has been studied for its potential as an inhibitor of cyclooxygenase-2 (COX-2) and as an antioxidant agent. Furthermore, it has been used in the synthesis of novel compounds with anticancer activity.

Mechanism of Action

7-Benzyl-8-oxo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine-1-carboxylic acid is believed to act as an inhibitor of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of pro-inflammatory molecules. It is thought to bind to the active site of the enzyme and prevent the formation of the pro-inflammatory molecules. In addition, it is believed to act as an antioxidant, scavenging free radicals and reducing oxidative stress.
Biochemical and Physiological Effects
7-Benzyl-8-oxo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine-1-carboxylic acid has been studied for its potential anti-inflammatory, antioxidant, and anticancer effects. In animal studies, it has been shown to reduce inflammation and oxidative stress, as well as to inhibit the growth of cancer cells. In addition, it has been shown to protect against liver damage caused by acetaminophen overdose.

Advantages and Limitations for Lab Experiments

The use of 7-Benzyl-8-oxo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine-1-carboxylic acid in laboratory experiments has several advantages. It is relatively easy to synthesize, and it has a wide range of potential applications. Furthermore, it has been studied extensively for its potential biomedical and pharmaceutical applications. However, it is important to note that its use in laboratory experiments is limited by its low solubility in water and its instability in the presence of light and heat.

Future Directions

The potential applications of 7-Benzyl-8-oxo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine-1-carboxylic acid are vast and varied. In the future, it may be used in the development of novel drugs for the treatment of inflammation, oxidative stress, and cancer. Furthermore, it may be used in the synthesis of novel compounds with improved pharmacological properties. Additionally, it may be used in the development of novel materials with improved properties, such as increased solubility and stability. Finally, it may be used in the development of new diagnostic tools for the early detection of diseases.